DETERROL
DETERROL
Deterrol belongs to the class of organic compounds known as guaianes. These are sesquiterpenoids with a structure based on the guaiane skeleton. Guaiane is a bicyclic compound consisting of a decahydroazulene moiety, substituted with two methyl groups and a 1-methylethyl group at the 1-, 4-, and 7-position, respectively. Deterrol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, deterrol is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, deterrol can be found in mushrooms. This makes deterrol a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
113393-59-2
VCID:
VC0044910
InChI:
InChI=1S/C15H16O/c1-10(2)12-5-4-11(3)14-7-6-13(9-16)15(14)8-12/h4-8,16H,1,9H2,2-3H3
SMILES:
CC1=C2C=CC(=C2C=C(C=C1)C(=C)C)CO
Molecular Formula:
C15H16O
Molecular Weight:
212.29 g/mol
DETERROL
CAS No.: 113393-59-2
Main Products
VCID: VC0044910
Molecular Formula: C15H16O
Molecular Weight: 212.29 g/mol
| CAS No. | 113393-59-2 |
|---|---|
| Product Name | DETERROL |
| Molecular Formula | C15H16O |
| Molecular Weight | 212.29 g/mol |
| IUPAC Name | (4-methyl-7-prop-1-en-2-ylazulen-1-yl)methanol |
| Standard InChI | InChI=1S/C15H16O/c1-10(2)12-5-4-11(3)14-7-6-13(9-16)15(14)8-12/h4-8,16H,1,9H2,2-3H3 |
| Standard InChIKey | UELYVRHCROBZCL-UHFFFAOYSA-N |
| SMILES | CC1=C2C=CC(=C2C=C(C=C1)C(=C)C)CO |
| Canonical SMILES | CC1=C2C=CC(=C2C=C(C=C1)C(=C)C)CO |
| Melting Point | 100-101°C |
| Physical Description | Solid |
| Description | Deterrol belongs to the class of organic compounds known as guaianes. These are sesquiterpenoids with a structure based on the guaiane skeleton. Guaiane is a bicyclic compound consisting of a decahydroazulene moiety, substituted with two methyl groups and a 1-methylethyl group at the 1-, 4-, and 7-position, respectively. Deterrol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, deterrol is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, deterrol can be found in mushrooms. This makes deterrol a potential biomarker for the consumption of this food product. |
| Synonyms | DETERROL |
| PubChem Compound | 154186 |
| Last Modified | Nov 11 2021 |
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